Cas no 2167410-23-1 (7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one)

• Product Name: 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• CAS No: 2167410-23-1
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 5807266
• PubChem ID: 165838204
• Update Time: 2025-10-29

7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• 2167410-23-1
• 7'-methyl-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-one
• EN300-1458182

• Inchi： 1S/C14H16O/c1-10-3-4-11-12(9-10)14(6-2-7-14)8-5-13(11)15/h3-4,9H,2,5-8H2,1H3
• InChI Key： ZZFXZSCJNBQTCB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2C2(CC1)CCC2

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one

Introduction to 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one (CAS No. 2167410-23-1)

7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one, identified by its Chemical Abstracts Service (CAS) number 2167410-23-1, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic naphthalene derivative exhibits a fascinating molecular architecture, combining a rigid naphthalene core with a spirocyclobutane moiety, which imparts distinct electronic and steric properties. The presence of a methyl group at the 7' position further modulates its chemical behavior, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The compound's structural features suggest potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this molecule with various biological targets, including enzymes and receptors implicated in neurological disorders, inflammation, and metabolic diseases. The spirocyclic core of 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one provides a stable scaffold that can be functionalized to enhance binding affinity and selectivity.

In the context of modern drug development, the synthesis of heterocyclic compounds like 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one is of paramount importance. The spirocyclic structure offers a balance between rigidity and flexibility, which is often desirable for drug candidates. This balance allows the molecule to adopt multiple conformations that can optimize interactions with biological targets while minimizing off-target effects. The methyl substituent at the 7' position also plays a crucial role in fine-tuning the pharmacokinetic properties of the compound, including solubility, metabolic stability, and distribution within biological systems.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing novel therapeutics. These molecules often exhibit enhanced bioavailability and improved pharmacological profiles compared to traditional linear or cyclic analogs. The spirocyclic core in 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one is particularly noteworthy for its ability to stabilize reactive intermediates and facilitate optimal binding orientations with biological targets. This structural motif has been explored in various drug classes, including kinase inhibitors, antiviral agents, and anti-inflammatory compounds.

The synthesis of 7'-methyl-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functionalization at specific positions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, making them more accessible for preclinical and clinical investigations.

From a medicinal chemistry perspective, 7'-methyl-3',4 '-dihydro -2'H -spiro cyclobutane -1 ,1' -naphthalene -4' -one represents an intriguing case study for structure-based drug design. Its unique structural features provide opportunities for developing novel therapeutic agents with improved efficacy and reduced side effects. The compound's potential as a lead molecule has been explored in several research groups investigating treatments for conditions such as cancer, neurodegenerative diseases, and chronic inflammation.

The role of computational tools in analyzing the properties of 7 '-methyl -3 ',4' -dihydro -2'H -spiro cyclobutane -1 ,1' -naphthalene -4' -one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational landscape and interactions with biological targets. These computational studies have guided experimental efforts by predicting optimal synthetic routes and identifying key structural modifications that could enhance pharmacological activity.

In conclusion,7 '-methyl -3 ',4' -dihydro -2'H -spiro cyclobutane -1 ,1' -naphthalene -4' -one (CAS No. 2167410-23-1) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique spirocyclic architecture combined with strategic functionalization makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.